Cas no 119459-58-4 (Aconitane-6,8,14-triol,20-ethyl-1,16-dimethoxy-4-methyl-, (1a,6b,14a,16b)- (9CI))

• Product Name: Aconitane-6,8,14-triol,20-ethyl-1,16-dimethoxy-4-methyl-, (1a,6b,14a,16b)- (9CI)
• CAS No: 119459-58-4
• MF: C₂₃H₃₇NO₅
• MW: 407.543587446213
• CID: 160098
• Update Time: 2024-03-05

Aconitane-6,8,14-triol,20-ethyl-1,16-dimethoxy-4-methyl-, (1a,6b,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aconitane-6,8,14-triol,20-ethyl-1,16-dimethoxy-4-methyl-, (1a,6b,14a,16b)- (9CI)
• (+)-Munzianine
• (+)-Regaline
• 11aH-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine,aconitane-6,8,14-triol deriv.
• Munzianine
• Regaline
• Aconitane-6,8,14-triol, 20-ethyl-1,16-dimethoxy-4-methyl-, (1α,6β,14α,16β)- (9CI)

• Inchi： 1S/C23H37NO5/c1-5-24-10-21(2)7-6-14(29-4)23-12-8-11-13(28-3)9-22(27,15(12)17(11)25)16(20(23)24)18(26)19(21)23/h11-20,25-27H,5-10H2,1-4H3/t11-,12-,13+,14+,15-,16-,17-,18-,19+,20+,21-,22-,23-/m0/s1
• InChI Key： SVTDHBCGROFNFY-CEMIRNGBSA-N
• SMILES： N1([C@@H]2[C@H]3[C@@]4(C[C@@H](OC)[C@H]5[C@@H]([C@@H]4[C@@H]([C@]42[C@H](OC)CC[C@](C)([C@H]4[C@H]3O)C1)C5)O)O)CC

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• XLogP3: 0.358

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 558.2±50.0 °C(Predicted)
• PSA: 52.54
• pka: 13.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids